Cas no 2906-33-4 (Benzoic acid, 3-amino-,ion(1-))

• Product Name: Benzoic acid, 3-amino-,ion(1-)
• CAS No: 2906-33-4
• MF: C₇H₆NO₂
• MW: 136.128041744232
• CID: 278487
• PubChem ID: 3014145
• Update Time: 2025-04-19

Benzoic acid, 3-amino-,ion(1-) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-,ion(1-)
• 3-Aminobenzoate
• Benzoicacid, m-amino-, ion(1-) (8CI)
• m-Aminobenzoate
• m-Aminobenzoate anion
• XFDUHJPVQKIXHO-UHFFFAOYSA-M
• BDBM50340077
• 3fhb
• 3fqa
• CHEMBL1762659
• Benzoic acid, 3-amino-, ion(1-)
• 2906-33-4
• Q27113973
• CHEBI:30761
• 3-aminobenzoic acid, ion(1-)

• Inchi： 1S/C7H7NO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,8H2,(H,9,10)/p-1
• InChI Key： XFDUHJPVQKIXHO-UHFFFAOYSA-M
• SMILES： [O-]C(C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 136.04
• Monoisotopic Mass: 136.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Melting Point: 173.0 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives